4-(2-Fluoroacetyl)benzonitrile

• IUPAC Name: 4-(2-fluoroacetyl)benzonitrile
• InChI: InChI=1S/C9H6FNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4H,5H2
• InChI Key: IPNRDIRJIJRJIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)CF
• Molecular Formula: C9H6FNO
• Molecular Weight: 163.15 g/mol
• CAS No.: 1046785-07-2

Description

4-(2-Fluoroacetyl)benzonitrile (C₉H₆FNO, MW: 166.27) is a benzonitrile derivative featuring a fluoroacetyl (-COCF₃) substituent at the para position of the aromatic ring. The fluoroacetyl group imparts strong electron-withdrawing properties, enhancing the compound's utility in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Fluoroacetyl)benzonitrile typically involves the reaction of 4-cyanobenzaldehyde with fluoroacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the fluoroacetyl chloride. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods: Industrial production of 4-(2-Fluoroacetyl)benzonitrile follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-(2-Fluoroacetyl)benzonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The fluoroacetyl group can be replaced by nucleophiles such as amines or thiols.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Oxidation: The fluoroacetyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or primary amines in the presence of a base.

Reduction: Lithium aluminum hydride in anhydrous ether.

Oxidation: Potassium permanganate in an aqueous medium.

Major Products:

Nucleophilic Substitution: Substituted benzonitriles.

Reduction: 4-(2-Fluoroethyl)benzonitrile.

Oxidation: 4-(2-Fluorobenzoic acid)benzonitrile.

Scientific Research Applications

4-(2-Fluoroacetyl)benzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific enzymes and receptors.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Fluoroacetyl)benzonitrile involves its interaction with molecular targets such as enzymes and receptors. The fluoroacetyl group can form covalent bonds with nucleophilic residues in the active sites of enzymes, leading to inhibition of enzyme activity. This property makes it a valuable tool in the study of enzyme mechanisms and the development of enzyme inhibitors.

Comparison with Similar Compounds

Key Structural Features

The benzonitrile core is a common motif in diverse compounds, with variations in substituents dictating properties and applications. Below is a structural comparison:

Compound Name	Substituent Group	Molecular Formula	Molecular Weight	Key Features
4-(2-Fluoroacetyl)benzonitrile	Fluoroacetyl (-COCF₃)	C₉H₆FNO	166.27	Strong electron-withdrawing, polar
4-(2-Phenylthiazol-4-yl)benzonitrile	Phenylthiazole	C₁₆H₁₁N₂S	275.34	Heterocyclic, enhances bioactivity
4-(Pyridin-4-ylcarbonyl)benzonitrile	Pyridinylcarbonyl (-COC₅H₄N)	C₁₄H₉N₂O	237.24	Aromatic heterocycle, polar
4-(Dimethylamino)benzonitrile	Dimethylamino (-N(CH₃)₂)	C₉H₁₀N₂	146.19	Electron-donating, fluorescent
4-(3-Thienyl)benzonitrile	Thienyl (C₄H₃S)	C₁₁H₇NS	185.24	Conjugated, optoelectronic potential

Key Observations :

• Electron Effects: Fluoroacetyl and pyridinylcarbonyl groups are electron-withdrawing, while dimethylamino is electron-donating .
• Bioactivity: Phenylthiazole and aminothiazole derivatives (e.g., 4-(2-Aminothiazol-4-yl)benzonitrile) are associated with biological activity, such as enzyme inhibition .

Reactivity Trends

• Fluoroacetyl Group : Enhances electrophilicity, making the compound reactive toward nucleophiles (e.g., amines, thiols).
• Benzonitrile Core : Participates in click chemistry (e.g., triazole formation via azide-alkyne cycloaddition) .

Physical and Optical Properties

Thermal and Solubility Data

• Melting Points : While direct data for 4-(2-fluoroacetyl)benzonitrile is unavailable, analogs like 4-(2-phenylthiazol-4-yl)benzonitrile exhibit melting points between 147–161°C, influenced by substituent bulk .
• Optical Properties: Derivatives such as (Z)-4-(1-cyano-2-(5-methylfuran-2-yl)vinyl)benzonitrile demonstrate nonlinear optical (NLO) activity due to π-conjugation and electron-accepting cyano groups .

Medicinal Chemistry

• Antiviral Agents: Analog TMC278/rilpivirine (a benzonitrile derivative) acts as a non-nucleoside reverse transcriptase inhibitor, highlighting the role of amphiphilic substituents in bioavailability .
• Enzyme Inhibitors: 4-(2-Aminothiazol-4-yl)benzonitrile is explored for Sortase A inhibition, critical in bacterial pathogenesis .

Materials Science

• NLO Materials: Cyanovinylbenzonitrile derivatives (e.g., compound A in ) are embedded in polymer matrices for optoelectronic devices .
• Fluorescent Probes: 4-(Dimethylamino)benzonitrile is used in dye synthesis due to its tunable fluorescence .

Biological Activity

4-(2-Fluoroacetyl)benzonitrile is an organic compound characterized by its fluoroacetyl group attached to a benzonitrile moiety. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and biochemistry. Understanding its biological mechanisms and effects is crucial for its application in drug development and other scientific research.

• Molecular Formula : C9H6FNO
• CAS Number : 1046785-07-2

The fluoroacetyl group enhances the compound's reactivity, allowing it to interact with various biological targets such as enzymes and receptors.

The mechanism of action for 4-(2-fluoroacetyl)benzonitrile primarily involves its ability to form covalent bonds with nucleophilic residues in the active sites of enzymes. This interaction can lead to the inhibition of enzyme activity, making it a valuable tool for studying enzyme mechanisms and developing enzyme inhibitors.

Anticancer Properties

Research indicates that 4-(2-fluoroacetyl)benzonitrile exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study demonstrated that derivatives of this compound can block the cell cycle in the G2-M phase and induce apoptosis in HeLa and MCF-7 cells. The compound's mechanism involves disrupting microtubule dynamics by competing with colchicine at its binding site, which is critical for cell division .

Antibacterial Activity

Another area of interest is the antibacterial efficacy of compounds related to benzonitrile derivatives. A study on a related nitrile compound (IITR00210) showed broad-spectrum activity against enteric pathogens, suggesting that similar compounds, including 4-(2-fluoroacetyl)benzonitrile, may also possess antibacterial properties. These compounds were found to induce cell envelope stress in bacteria, leading to cell death through mechanisms such as ATP dissipation .

Study on Antiproliferative Activity

In a comparative study, various derivatives of 4-(2-fluoroacetyl)benzonitrile were synthesized and screened for their antiproliferative effects. The results indicated that certain derivatives displayed nanomolar potency, effectively inhibiting cancer cell growth and inducing apoptosis. The study utilized flow cytometry to analyze cell cycle progression and apoptosis markers .

Study on Antibacterial Efficacy

A separate investigation into the antibacterial properties of nitrile compounds found that IITR00210 demonstrated significant bactericidal activity against enteropathogens. This study emphasized the importance of exploring similar compounds for their potential therapeutic applications against multidrug-resistant bacterial strains .

Comparative Analysis

To understand the unique properties of 4-(2-fluoroacetyl)benzonitrile, it is beneficial to compare it with other halogenated benzonitrile derivatives:

Compound Name	Antiproliferative Activity	Antibacterial Activity	Mechanism of Action
4-(2-Fluoroacetyl)benzonitrile	High	Potential	Enzyme inhibition through covalent bonding
4-(2-Chloroacetyl)benzonitrile	Moderate	Low	Similar mechanism but less reactive
4-(2-Bromoacetyl)benzonitrile	Low	Low	Reduced binding efficacy due to larger size
4-(2-Iodoacetyl)benzonitrile	Low	Very low	Poor interaction with biological targets